Cas no 1447962-14-2 (3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester)

• Product Name: 3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester
• CAS No: 1447962-14-2
• MF: C₁₂H₁₀BrNO₄
• MW: 312.116102695465
• CID: 5180307
• Update Time: 2025-08-04

3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester
• Benzoic acid, 3-[(3-bromo-5-isoxazolyl)methoxy]-, methyl ester

• Inchi： 1S/C12H10BrNO4/c1-16-12(15)8-3-2-4-9(5-8)17-7-10-6-11(13)14-18-10/h2-6H,7H2,1H3
• InChI Key： DCVHZLQPHQPBLP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(OCC2ON=C(Br)C=2)=C1

Additional information on 3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester

Comprehensive Overview of 3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester (CAS No. 1447962-14-2)

3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 1447962-14-2 uniquely identifies this molecule in chemical databases, making it a critical reference for researchers. The compound features a 3-bromo-isoxazole moiety linked to a benzoic acid methyl ester via an ether bridge, which contributes to its unique reactivity and potential biological activity. This structural combination has garnered attention in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

In recent years, the demand for isoxazole derivatives like 3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester has surged due to their versatility in synthetic chemistry. Researchers frequently search for "synthesis of bromo-isoxazole derivatives" or "applications of benzoic acid esters in medicine," reflecting the compound's relevance. Its methyl ester group enhances solubility, a property highly valued in formulation studies. Additionally, the bromo substituent offers a reactive site for further functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

The compound's potential extends to material science, where its aromatic and heterocyclic components are explored for organic electronics. Queries such as "isoxazole-based materials for OLEDs" highlight this intersection. Analytical techniques like HPLC and NMR are essential for characterizing CAS 1447962-14-2, ensuring purity and consistency in research. Environmental and safety profiles of such compounds are also trending topics, with studies focusing on "green synthesis of halogenated heterocycles" to align with sustainable chemistry principles.

From a commercial perspective, 3-(3-Bromo-isoxazol-5-ylmethoxy)-benzoic acid methyl ester is supplied by specialized chemical manufacturers under strict quality controls. Its pricing and availability often depend on scale, with bulk purchases attracting interest from industrial R&D teams. The compound's stability under standard storage conditions (typically 2–8°C) ensures longevity, a factor critical for long-term projects. Patent literature reveals its inclusion in proprietary formulations, further driving demand.

Future research directions may explore the compound's role in catalysis or as a ligand in metal-organic frameworks (MOFs). As AI-driven drug discovery accelerates, datasets incorporating CAS 1447962-14-2 could train predictive models for bioactive molecules. This aligns with the growing trend of "computational chemistry in heterocyclic design," a frequent search phrase among chemists. Collaborative efforts between academia and industry will likely expand the applications of this multifaceted molecule.